(E)-3-[4-(4-Bromopyrazol-1-yl)-3-fluorophenyl]-N-[2-(prop-2-enoylamino)ethyl]prop-2-enamide

• IUPAC Name: (E)-3-[4-(4-bromopyrazol-1-yl)-3-fluorophenyl]-N-[2-(prop-2-enoylamino)ethyl]prop-2-enamide
• InChI: InChI=1S/C17H16BrFN4O2/c1-2-16(24)20-7-8-21-17(25)6-4-12-3-5-15(14(19)9-12)23-11-13(18)10-22-23/h2-6,9-11H,1,7-8H2,(H,20,24)(H,21,25)/b6-4+
• InChI Key: SVLHVJHOUWEIIE-GQCTYLIASA-N
• Canonical SMILES: C=CC(=O)NCCNC(=O)C=CC1=CC(=C(C=C1)N2C=C(C=N2)Br)F
• Isomeric SMILES: C=CC(=O)NCCNC(=O)/C=C/C1=CC(=C(C=C1)N2C=C(C=N2)Br)F
• Molecular Formula: C17H16BrFN4O2
• Molecular Weight: 407.2 g/mol

Description

(E)-3-[4-(4-Bromopyrazol-1-yl)-3-fluorophenyl]-N-[2-(prop-2-enoylamino)ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C17H16BrFN4O2 and its molecular weight is 407.243. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enaminones as Building Blocks for Heterocyclic Compounds

Enaminones have been utilized as key intermediates in the synthesis of a variety of heterocyclic compounds, demonstrating potential antitumor and antimicrobial activities. For instance, N-arylpyrazole-containing enaminones were synthesized and reacted with various compounds to afford substituted pyridine derivatives, bipyrazoles, pyrazolylisoxazoles, and other heterocycles. Some of these synthesized compounds exhibited cytotoxic effects comparable to standard treatments like 5-fluorouracil against human breast and liver carcinoma cell lines, showcasing their potential in cancer research. The antimicrobial activity of selected compounds was also evaluated, highlighting their potential as antimicrobial agents (S. Riyadh, 2011).

Synthesis and Evaluation of Pyrazolopyrimidines

Pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, revealing their potential as therapeutic agents. These compounds were synthesized via condensation reactions, and their structures were established using NMR and mass spectrometry. They were screened for cytotoxicity against cancer cell lines and for 5-lipoxygenase inhibition, demonstrating the significant bioactivity of some derivatives and highlighting the structure-activity relationship (SAR) that underpins their efficacy (A. Rahmouni et al., 2016).

Antiviral Activity Against Influenza

Benzamide-based 5-aminopyrazoles and their fused heterocycles were synthesized and tested for their anti-influenza A virus activity. These compounds, particularly eight of the synthesized derivatives, showed significant antiviral activities against bird flu influenza (H5N1), with viral reduction in the range of 85–65%, indicating their potential as antiviral agents (A. Hebishy et al., 2020).

Heterocyclic Synthesis Using Fluorinated Enamides

The unique electrophilic reactivity endowed by fluorine atoms in N-benzoyl β,β-difluoroenamides and N-benzoyl fluoroynamides has been explored for heterocyclic synthesis. These compounds, when treated with oxygen nucleophiles, undergo nucleophilic vinylic substitution reactions, leading to the formation of fluorinated heterocycles like 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones, demonstrating the versatility of fluorinated enamides in synthesizing fluorinated heterocyclic compounds (Tamara Meiresonne et al., 2015).